Cas no 885519-88-0 (4-iodo-1h-indazol-6-amine)

• Product Name: 4-iodo-1h-indazol-6-amine
• CAS No: 885519-88-0
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD07781394
• CID: 1925821
• PubChem ID: 24728144
• Update Time: 2025-07-21

4-iodo-1h-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1h-indazol-6-amine
• 6-Amino-4-iodo-1H-indazole
• MFCD07781394
• AS-50530
• CS-0050832
• PB10460
• 885519-88-0
• 6-?Amino-?4-?iodo-?1H-?indazole
• DTXSID60646206
• AKOS025396095
• P10504
• DB-077939

• MDL： MFCD07781394
• Inchi： 1S/C7H6IN3/c8-6-1-4(9)2-7-5(6)3-10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： KVXCGVBQIKMZLY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1C=NN2)N

Computed Properties

• Exact Mass: 258.96064g/mol
• Monoisotopic Mass: 258.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-iodo-1h-indazol-6-amine

Professional Introduction to 4-iodo-1H-indazol-6-amine (CAS No. 885519-88-0)

4-iodo-1H-indazol-6-amine, identified by its Chemical Abstracts Service (CAS) number 885519-88-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the indazole family, characterized by a fused benzene and pyrrole ring system. The presence of an iodine substituent at the 4-position and an amine group at the 6-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug discovery programs.

The structural framework of 4-iodo-1H-indazol-6-amine (CAS No. 885519-88-0) facilitates diverse chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of biologically active compounds. The iodine atom serves as an excellent handle for palladium-catalyzed reactions, allowing for the introduction of aryl, vinyl, or alkyl groups at various positions within the indazole core. This modularity has been exploited in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, 4-iodo-1H-indazol-6-amine (CAS No. 885519-88-0) has garnered attention in the design of small-molecule inhibitors for kinases and other enzymes implicated in cancer progression. Indazole derivatives have demonstrated promising preclinical activity by interfering with critical signaling pathways such as MAPK and PI3K/Akt. The amine functionality at the 6-position provides a hydrogen bond acceptor motif, enhancing binding affinity to protein targets. Furthermore, the iodine substituent allows for further derivatization via transition-metal catalysis, enabling the optimization of pharmacokinetic properties such as solubility and metabolic stability.

Advances in computational chemistry have further elucidated the potential of 4-iodo-1H-indazol-6-amine (CAS No. 885519-88-0) as a scaffold for drug development. Molecular docking studies have identified its binding interactions with target proteins, providing insights into structure-activity relationships (SAR). These studies have guided the synthesis of analogs with improved potency and selectivity. For instance, modifications at the 3-position or substitution with heterocyclic groups have yielded compounds with enhanced antitumor effects while minimizing off-target effects.

The pharmaceutical industry has leveraged 4-iodo-1H-indazol-6-amine (CAS No. 885519-88-0) in the development of next-generation therapeutics targeting neurodegenerative disorders. Emerging research suggests that indazole derivatives can modulate neurotransmitter systems by interacting with specific receptor subtypes. The unique electronic properties conferred by the iodine atom enable fine-tuning of ligand affinity, making this class of compounds attractive for designing selective neuromodulators. Preclinical studies have demonstrated neuroprotective effects in models of Parkinson’s and Alzheimer’s diseases, paving the way for clinical investigations.

Synthetic methodologies for 4-iodo-1H-indazol-6-amines (CAS No. 885519–88–0) continue to evolve, driven by demand for scalable and sustainable production processes. Recent innovations include transition-metal-free functionalizations and microwave-assisted organic synthesis (MAOS), which enhance reaction efficiency and yield. These advancements are crucial for reducing production costs and ensuring consistent quality in pharmaceutical manufacturing. Additionally, green chemistry principles have been integrated into synthetic routes, minimizing hazardous waste generation and improving environmental sustainability.

The versatility of 4-(iodo)indazole derivatives, exemplified by 4-(iodo)indazole derivatives, lies in their ability to serve as versatile building blocks for medicinal chemistry applications beyond oncology and neurology. Researchers have explored their potential in antiviral, anti-inflammatory, and antimicrobial contexts, highlighting their broad therapeutic relevance. The amine group at position 6 further extends their utility as precursors to bioconjugates or prodrugs designed for targeted delivery systems.

In conclusion,4-(iodo)indazole derivatives, particularly those featuring an amine moiety at position 6,(e.g., CAS No: 885519–88–0) represent a cornerstone in modern drug discovery efforts across multiple therapeutic areas,(including oncology),neurology,,and infectious diseases,(with CAS No: 885519–88–0) Their unique structural features enable diverse chemical manipulations,(e.g., cross-coupling reactions),facilitating access to structurally complex bioactive molecules(with CAS No: 885519–88–0) Recent advances in synthetic methodologies,(computational modeling),and bioprinting technologies continue to expand their applications,(with CAS No: 885519–88–0) underscoring their enduring significance in pharmaceutical research(with CAS No: 885519–88–0)